Cas no 17196-75-7 ((E)-3-amino-3-(4-methylphenyl)-2-propenenitrile)
17196-75-7 structure
Product Name:(E)-3-amino-3-(4-methylphenyl)-2-propenenitrile
CAS No:17196-75-7
MF:C10H10N2
MW:158.199801921844
CID:2924182
Update Time:2023-08-10
(E)-3-amino-3-(4-methylphenyl)-2-propenenitrile Chemical and Physical Properties
Names and Identifiers
-
- (E)-3-amino-3-(4-methylphenyl)-2-propenenitrile
- (E)-3-amino-3-(4-methylphenyl)prop-2-enenitrile
- (2E)-3-amino-3-(4-methylphenyl)prop-2-enenitrile
-
- Inchi: 1S/C10H10N2/c1-8-2-4-9(5-3-8)10(12)6-7-11/h2-6H,12H2,1H3/b10-6+
- InChI Key: AVWQBZGANBIJBI-UXBLZVDNSA-N
- SMILES: N/C(=C/C#N)/C1C=CC(C)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 213
- XLogP3: 1.5
- Topological Polar Surface Area: 49.8
(E)-3-amino-3-(4-methylphenyl)-2-propenenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 7P-028-1MG |
(E)-3-amino-3-(4-methylphenyl)-2-propenenitrile |
17196-75-7 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 7P-028-5MG |
(E)-3-amino-3-(4-methylphenyl)-2-propenenitrile |
17196-75-7 | >90% | 5mg |
£46.00 | 2025-02-09 |
(E)-3-amino-3-(4-methylphenyl)-2-propenenitrile Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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